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Compound of Interest

Compound Name: PRN-1008

Cat. No.: B610202

This document provides essential safety and logistical information for the proper handling and
disposal of PRN-1008, also known as Rilzabrutinib. The following procedural guidance is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

|. Safety and Handling

PRN-1008 is a potent Bruton's Tyrosine Kinase (BTK) inhibitor. While specific toxicity data is
limited, it is classified as causing skin and eye irritation, and may cause damage to organs
through prolonged or repeated exposure.[1][2] Therefore, appropriate personal protective
equipment (PPE) and handling procedures are mandatory.

A. Personal Protective Equipment (PPE)

When handling PRN-1008, the following PPE should be worn:
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PPE Category Item Specifications
Hand Protection Gloves Chemical-resistant (e.g., nitrile)
Eye Protection Safety Goggles With side-shields
Skin and Body Lab Coat Standard laboratory coat
Use in a well-ventilated area. If
) ) dust or aerosols may be
Respiratory Respirator

generated, a suitable

respirator should be used.

B. Handling Precautions

Wash hands thoroughly after handling.[2]

ll. Storage Information

Avoid inhalation, and contact with eyes and skin.[2][3]

Use in a well-ventilated area, preferably within a chemical fume hood.[3]

Avoid the formation of dust and aerosols.[2][3]

Proper storage is crucial to maintain the integrity of PRN-1008 and to prevent accidental

exposure.

Storage Condition

Recommendation

Temperature

Store at -20°C (powder) or -80°C (in solvent).[3]

Container

Keep container tightly sealed.[3]

Environment

Store in a cool, well-ventilated area away from

direct sunlight and sources of ignition.[3]

Incompatibilities

Avoid strong acids/alkalis and strong

oxidizing/reducing agents.[3]
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lll. Spill Management

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the material away
from drains and water courses.

Clean-up:
o For solid spills, carefully sweep or scoop up the material to avoid creating dust.

o For solutions, absorb with an inert, non-combustible material (e.g., sand, earth,
diatomaceous earth, vermiculite).

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing
with a suitable solvent (e.g., alcohol).

Disposal: Collect all contaminated materials in a sealed, labeled container for disposal as
hazardous waste.

IV. Disposal Procedures

All waste containing PRN-1008, including the pure compound, contaminated lab supplies (e.g.,
pipette tips, tubes), and spill clean-up materials, must be disposed of as hazardous chemical

waste.

Step-by-Step Disposal Protocol:
o Waste Segregation: Segregate PRN-1008 waste from other laboratory waste streams.
» Waste Collection:

o Solid Waste: Collect solid PRN-1008 and contaminated disposables in a clearly labeled,
sealed, and puncture-resistant container.
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o Liquid Waste: Collect solutions containing PRN-1008 in a compatible, sealed, and labeled
waste container. Do not mix with incompatible waste streams.

o Labeling: Label all waste containers clearly with "Hazardous Waste," the chemical name
("PRN-1008" or "Rilzabrutinib™), and any other identifiers required by your institution's
environmental health and safety (EHS) department.

o Storage Pending Disposal: Store waste containers in a designated, secure, and well-
ventilated area away from incompatible materials.

» Final Disposal: Arrange for the disposal of the hazardous waste through your institution's
EHS department or a licensed chemical waste disposal contractor. All disposal must be in
accordance with local, state, and federal regulations. Do not dispose of PRN-1008 down the
drain or in the regular trash.[1][3]

V. Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of PRN-
1008.
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PRN-1008 Disposal Workflow

PRN-1008 Waste Generated

Identify Waste Type

Solid Waste Liquid Waste

(Unused compound, contaminated labware) (Solutions containing PRN-1008)
Collect in a labeled, sealed, Collect in a labeled, sealed,
puncture-resistant container compatible waste container

N,

Store in designated hazardous
waste accumulation area

Arrange for disposal via
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for PRN-1008
(Rilzabrutinib)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610202#prn-1008-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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